Cas no 1384165-00-7 (tert-butyl 3-(3-chloropropyl)-3-cyanoazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-chloropropyl)-3-cyanoazetidine-1-carboxylate
• CAS No: 1384165-00-7
• MF: C₁₂H₁₉ClN₂O₂
• MW: 258.744462251663
• CID: 2357830
• PubChem ID: 90046370
• Update Time: 2025-06-08

tert-butyl 3-(3-chloropropyl)-3-cyanoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-chloropropyl)-3-cyanoazetidine-1-carboxylate
• CISUTKJHLHWZCQ-UHFFFAOYSA-N
• 1384165-00-7
• DB-433057
• 1-Azetidinecarboxylic acid, 3-(3-chloropropyl)-3-cyano-, 1,1-dimethylethyl ester
• tert-butyl3-(3-chloropropyl)-3-cyanoazetidine-1-carboxylate
• SB51176
• CS-0445829
• SCHEMBL15577439

• MDL： MFCD28133445
• Inchi： 1S/C12H19ClN2O2/c1-11(2,3)17-10(16)15-8-12(7-14,9-15)5-4-6-13/h4-6,8-9H2,1-3H3
• InChI Key： CISUTKJHLHWZCQ-UHFFFAOYSA-N
• SMILES： ClCCCC1(C#N)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 258.1135055Da
• Monoisotopic Mass: 258.1135055Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-(3-chloropropyl)-3-cyanoazetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(3-chloropropyl)-3-cyanoazetidine-1-carboxylate (CAS No. 1384165-00-7)

The compound tert-butyl 3-(3-chloropropyl)-3-cyanoazetidine-1-carboxylate (CAS No. 1384165-00-7) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyanoazetidine core and a tert-butyl carboxylate group, makes it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science.

One of the key reasons for the growing interest in tert-butyl 3-(3-chloropropyl)-3-cyanoazetidine-1-carboxylate is its role in the development of novel bioactive compounds. The presence of both cyano and chloropropyl functionalities allows for versatile chemical transformations, enabling the creation of derivatives with potential therapeutic properties. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such intermediates in reducing synthetic steps and improving efficiency.

From an industrial perspective, the demand for CAS No. 1384165-00-7 is driven by its utility in peptide mimetics and small molecule inhibitors. These applications are particularly relevant in the context of cancer research and neurodegenerative diseases, where the need for innovative compounds is ever-increasing. The compound's stability and reactivity profile make it a preferred choice for high-throughput screening and combinatorial chemistry.

Another area where tert-butyl 3-(3-chloropropyl)-3-cyanoazetidine-1-carboxylate shines is in the field of agrochemicals. Its structural motifs are often incorporated into pesticides and herbicides, contributing to the development of more effective and environmentally friendly solutions. This aligns with the global shift toward sustainable agriculture and the reduction of harmful chemical residues in food products.

For researchers looking to explore the synthetic potential of CAS No. 1384165-00-7, it is essential to understand its physicochemical properties. The compound typically appears as a white to off-white crystalline solid with moderate solubility in organic solvents like dichloromethane and acetonitrile. Its melting point and stability under various conditions are critical parameters for ensuring successful reactions.

In conclusion, tert-butyl 3-(3-chloropropyl)-3-cyanoazetidine-1-carboxylate represents a cornerstone in modern synthetic chemistry. Its applications span across pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for advanced chemical solutions.